(Z)-Akuammidine

• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• InChI: InChI=1S/C21H24N2O3/c1-3-12-10-23-17-9-15(12)21(11-24,20(25)26-2)18(23)8-14-13-6-4-5-7-16(13)22-19(14)17/h3-7,15,17-18,22,24H,8-11H2,1-2H3/b12-3+/t15?,17-,18-,21-/m0/s1
• InChIKey: RCEFXZXHYFOPIE-QWUJITJKSA-N

(Z)-Akuammidine Overview

(Z)-Akuammidine, also known as (19Z)-Rhazine, is a monoterpenoid indole alkaloid belonging to the sarpagine-ajmaline-koumine structural family, primarily isolated from the roots of Gelsemium elegans and the seeds of Picralima nitida [1][2]. It is characterized by a pentacyclic framework with an indole moiety and a distinct 19-Z ethylidene side chain, which differentiates it from the 19-E isomer [1][3]. While often grouped with other 'akuamma' alkaloids, its specific stereochemistry and substitution pattern result in a unique pharmacological profile, most notably its preferential activity at the μ-opioid receptor (MOR) [4]. This compound is of significant interest in pharmacological research for its opioid analgesic, anti-inflammatory, and anti-asthmatic properties, which have been validated through in vitro radioligand binding and functional assays [4][5].

Natural product monoterpene indole alkaloid (MIA) reference standard

Reported μ-opioid receptor (MOR) agonist; functional G-protein signaling context

Isolated from Picralima nitida, Gelsemium elegans, and Alstonia scholaris

• [1] Takayama, H. et al. (2009). Indole alkaloids isolated from Gelsemium elegans (Thailand): 19-(Z)-akuammidine, 16-epi-voacarpine, 19-hydroxydihydrogelsevirine, and the revised structure of koumidine. Chemical and Pharmaceutical Bulletin, 57(10), 1163-1166. View Source
• [2] Chen, W. et al. (2022). Structure units oriented approach towards collective synthesis of sarpagine-ajmaline-koumine type alkaloids. Nature Communications, 13, 908. View Source
• [3] Takayama, H. (2007). Recent advances in the chemistry of Gelsemium alkaloids. In The Alkaloids: Chemistry and Biology (Vol. 64, pp. 1-67). Academic Press. View Source
• [4] Menzies, J. R. et al. (1998). Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae). European Journal of Pharmacology, 350(1), 101-108. View Source
• [5] Zhao, Y. et al. (2012). Microfractionation bioactivity-based ultra performance liquid chromatography/quadrupole time-of-flight mass spectrometry for the identification of nuclear factor-κB inhibitors and β2 adrenergic receptor agonists in an alkaloidal extract of the folk herb. Journal of Chromatography B, 908, 98-104. View Source

(Z)-Akuammidine vs. Generic Opioid Alkaloids

Within the monoterpenoid indole alkaloid family, particularly among the 'akuamma' alkaloids isolated from Picralima nitida, functional activity at opioid receptors varies dramatically despite structural similarities. Simple substitution with a generic 'akuamma alkaloid' or a closely related compound like akuammine or akuammicine is not scientifically valid, as they exhibit opposite functional profiles at the same receptor target [1]. While (Z)-Akuammidine acts as a μ-opioid receptor (MOR) agonist, its structural analog akuammine is a MOR antagonist, and akuammicine is a selective κ-opioid receptor (KOR) agonist [1][2]. Furthermore, synthetic accessibility differs significantly; (Z)-Akuammidine requires a stereoselective installation of the 19-Z alkene, a challenge not present for all analogs, making its procurement and use a specific, non-interchangeable decision [3]. The evidence below quantifies these critical differentiators, demonstrating why (Z)-Akuammidine must be selected as a specific chemical entity rather than a class-level representative.

• Akuammine (MOR antagonist)
  Functional MOR antagonism may produce opposing signaling output; not a substitute for agonist-driven pathway studies.
• Akuammicine (KOR selective)
  High κ-opioid receptor selectivity introduces KOR-mediated confounds; may compromise MOR-specific endpoint interpretation.
• Uncharacterized plant extracts
  Undefined alkaloid mixtures lack certified purity and ratio; reproducibility and dose-response confidence may be reduced.

• [1] Menzies, J. R. et al. (1998). Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae). European Journal of Pharmacology, 350(1), 101-108. View Source
• [2] Creed, S. M. et al. (2021). Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids. Journal of Natural Products, 84(1), 71–80. View Source
• [3] Chen, W. et al. (2022). Structure units oriented approach towards collective synthesis of sarpagine-ajmaline-koumine type alkaloids. Nature Communications, 13, 908. View Source

(Z)-Akuammidine Key Data

MOR Agonism vs. Akuammine Antagonism

A direct head-to-head comparison in the same study reveals a critical functional difference. (Z)-Akuammidine (reported as akuammidine) was confirmed as an agonist at the μ-opioid receptor (MOR), with its effects in the mouse vas deferens bioassay antagonized by the MOR-selective antagonist CTOP [1]. In stark contrast, the closely related analog akuammine, despite having a similar binding affinity for the MOR (Ki = 0.5 μM), was characterized as an antagonist at the same receptor with a pK(B) of 5.7 against the MOR agonist DAMGO [1]. This functional divergence means the two compounds cannot be used interchangeably for MOR activation studies.

MOR Functional Activity

Head-to-head

Agonist at MOR vs Akuammine: Antagonist

Supports MOR agonist assay context

Mouse vas deferens bioassay; functional output diverges despite similar binding

Evidence Dimension	μ-Opioid Receptor (MOR) Functional Activity
Target Compound Data	Agonist (confirmed by CTOP antagonism)
Comparator Or Baseline	Akuammine: Antagonist (pK(B) = 5.7 vs. DAMGO)
Quantified Difference	Opposite functional profiles (agonist vs. antagonist)
Conditions	Mouse isolated vas deferens (MVD) bioassay; radioligand binding assay

Why This Matters

Procurement of (Z)-Akuammidine is essential for studies requiring a MOR agonist scaffold, as the readily available analog akuammine will produce the opposite, antagonistic, experimental outcome.

• [1] Menzies, J. R. et al. (1998). Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae). European Journal of Pharmacology, 350(1), 101-108. View Source

μ vs. κ Opioid Receptor Affinity

A clear differentiation in opioid receptor subtype selectivity is established through comparative Ki values from a head-to-head study [1]. (Z)-Akuammidine exhibits a preference for the μ-opioid receptor (MOR) with a Ki of 0.6 μM, which is 4-fold and >14-fold selective over the δ-opioid receptor (DOR, Ki = 2.4 μM) and κ-opioid receptor (KOR, Ki = 8.6 μM), respectively. In contrast, akuammicine, another major akuamma alkaloid, is a potent and selective KOR agonist with a Ki of 0.2 μM for the KOR [1][2]. This represents a complete inversion of subtype preference.

MOR vs KOR Affinity

Head-to-head

MOR Ki = 0.6 μM; KOR Ki = 8.6 μM (14.3‑fold MOR preference). Akuammicine: KOR Ki = 0.2 μM (43‑fold KOR preference).

Supports MOR-selective pathway study design

Radioligand binding assay

Evidence Dimension	Opioid Receptor Binding Affinity (Ki)
Target Compound Data	MOR Ki = 0.6 μM; DOR Ki = 2.4 μM; KOR Ki = 8.6 μM
Comparator Or Baseline	Akuammicine: KOR Ki = 0.2 μM (high selectivity for KOR)
Quantified Difference	(Z)-Akuammidine is >14-fold selective for MOR over KOR; Akuammicine is a selective KOR agonist.
Conditions	Radioligand binding assay using [3H]DAMGO (MOR), [3H]DPDPE (DOR), and [3H]U69593 (KOR)

Why This Matters

For research programs targeting the MOR, (Z)-Akuammidine is the appropriate tool compound, while akuammicine would lead to confounding KOR-mediated effects and is not a suitable substitute.

• [1] Menzies, J. R. et al. (1998). Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae). European Journal of Pharmacology, 350(1), 101-108. View Source
• [2] Creed, S. M. et al. (2021). Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids. Journal of Natural Products, 84(1), 71–80. View Source

Predicted Drug-Likeness & Bioavailability

The procurement of (Z)-Akuammidine from natural sources is complicated by its low natural abundance. A recent study provides a landmark in synthetic accessibility, reporting the first asymmetric total synthesis of both (Z)-Akuammidine and its 19-E isomer, akuammidine, alongside 12 other complex alkaloids via a unified synthetic strategy [1]. This achievement, which involves a stereoselective olefination to install the 19-Z configuration, is a class-level inference for synthetic availability. It demonstrates that a scalable, stereocontrolled route now exists for this specific isomer, differentiating it from other analogs that may still rely on isolation from biomass.

Predicted Oral Bioavailability

Cross-study comparable

SwissADME Score = 0.55 (Rhazin = 0.7857)

Moderate predicted bioavailability may influence in vivo study design

Computational prediction; empirical validation recommended

Evidence Dimension	Availability of Asymmetric Total Synthesis
Target Compound Data	First total synthesis of 19-Z-akuammidine reported in 2022
Comparator Or Baseline	Many structurally related sarpagine/ajmaline alkaloids (e.g., some unreported in the study)
Quantified Difference	A scalable synthetic route to the 19-Z isomer is now established, reducing reliance on low-yield extraction.
Conditions	Unified synthetic approach using a Mannich-type cyclization and stereoselective olefination

Why This Matters

For procurement teams, the existence of a published, modular total synthesis indicates potential for future commercial-scale production and custom synthesis, offering a supply chain alternative to unreliable natural extraction.

• [1] Chen, W. et al. (2022). Structure units oriented approach towards collective synthesis of sarpagine-ajmaline-koumine type alkaloids. Nature Communications, 13, 908. View Source

Chemical Purity & Sourcing

In a direct comparative study of eight monoterpene indole alkaloids isolated from Picralima nitida, the antiplasmodial effects of (Z)-Akuammidine (compound 3) and six other alkaloids (compounds 1-7) were found to be moderate [1]. In stark contrast, the comparator alstonine (compound 8) exhibited a significant effect with a pXC50 of 6.3 [1]. While the exact pXC50 for (Z)-Akuammidine was not quantified as 'significant', this head-to-head comparison clearly establishes its moderate activity relative to a high-efficacy analog, guiding proper compound selection in antiplasmodial screening panels.

Certified Purity vs Extracts

Supporting evidence

≥95‑98% (HPLC) vs undefined plant extracts (e.g., akuammigine)

Certified purity supports reproducible dose-response studies

Commercial supplier specifications

Evidence Dimension	In Vitro Antiplasmodial Activity (pXC50)
Target Compound Data	Moderate antiplasmodial effect
Comparator Or Baseline	Alstonine (compound 8): Significant effect with pXC50 = 6.3
Quantified Difference	Activity of (Z)-Akuammidine is moderate, while alstonine is significantly potent (pXC50=6.3).
Conditions	In vitro assay against Plasmodium falciparum

Why This Matters

For antiplasmodial research, (Z)-Akuammidine is not a lead candidate but may serve as a moderate-activity control or a scaffold for optimization, whereas alstonine should be prioritized for high-potency studies.

• [1] Laryea, M. K. et al. (2024). Antiplasmodial and anti-trypanosomial monoterpene indole alkaloids from Picralima nitida. Natural Product Research, 1-6. View Source

(Z)-Akuammidine Research Applications

MOR-Selective Signaling Assays

(Z)-Akuammidine is an ideal, well-characterized tool compound for in vitro studies investigating μ-opioid receptor (MOR) activation. Its validated agonist activity at the MOR, confirmed by antagonism with the selective MOR antagonist CTOP in isolated tissue bioassays [1], makes it suitable for use as a reference agonist or a chemical probe to study MOR-mediated signaling pathways. It is particularly valuable for research aiming to dissect MOR signaling from κ- or δ-opioid receptor activation, given its >14-fold selectivity for MOR over KOR [1]. This application is directly supported by its defined Ki values (MOR Ki = 0.6 μM) and functional characterization [1].

MOR Agonism Screening in Natural Products

Given the established first total synthesis of (Z)-Akuammidine [2], it now serves as a viable synthetic starting point for medicinal chemistry campaigns. Its unique sarpagine-type pentacyclic core, distinct from morphinan or fentanyl scaffolds, offers a novel template for developing new opioid analgesics with potentially differentiated pharmacological profiles [1][2]. The synthetic route published in Nature Communications provides a blueprint for derivatization, enabling SAR exploration to improve potency and selectivity, a scenario supported by the functional evidence differentiating it from antagonist analogs like akuammine [1].

Analytical Reference Standard Use

Due to its defined chemical structure and its presence in botanicals like Gelsemium elegans and Picralima nitida, (Z)-Akuammidine of high purity (>98%) is a critical analytical reference standard. It is essential for the identification and quantification of this specific alkaloid in complex plant extracts using techniques like UPLC-MS/MS [3]. Its use ensures accurate chemotaxonomic profiling and quality control of herbal materials or extracts, distinguishing it from the 19-E isomer and other co-occurring alkaloids. This application is supported by its use in bioactivity-integrated fingerprinting studies [3].

Application

Selection Property

Validation Focus

MOR G-protein signaling studies

Functional MOR agonism with reduced KOR cross-reactivity

Receptor subtype selectivity validation

Natural product MOR screening

Validated MOR agonist positive control from natural source

Agonist activity confirmation in tissue bioassays

Analytical reference method validation

High certified purity and identity for chromatographic calibration

HPLC method development and quantification

Alkaloid scaffold SAR studies

Defined monoterpene indole core with reported MOR activity

MOR affinity and biased signaling optimization

• [1] Menzies, J. R. et al. (1998). Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae). European Journal of Pharmacology, 350(1), 101-108. View Source
• [2] Chen, W. et al. (2022). Structure units oriented approach towards collective synthesis of sarpagine-ajmaline-koumine type alkaloids. Nature Communications, 13, 908. View Source
• [3] Zhao, Y. et al. (2012). Microfractionation bioactivity-based ultra performance liquid chromatography/quadrupole time-of-flight mass spectrometry for the identification of nuclear factor-κB inhibitors and β2 adrenergic receptor agonists in an alkaloidal extract of the folk herb. Journal of Chromatography B, 908, 98-104. View Source